2-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}-1,3(2H,4H)-isoquinolinedione

• IUPAC Name: 2-[2-methyl-2-[(2,4,6-trimethylphenyl)methylsulfanyl]propyl]-4H-isoquinoline-1,3-dione
• InChI: InChI=1S/C23H27NO2S/c1-15-10-16(2)20(17(3)11-15)13-27-23(4,5)14-24-21(25)12-18-8-6-7-9-19(18)22(24)26/h6-11H,12-14H2,1-5H3
• InChI Key: LQTOBCGGBZEQFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)CSC(C)(C)CN2C(=O)CC3=CC=CC=C3C2=O)C
• Molecular Formula: C23H27NO2S
• Molecular Weight: 381.5 g/mol

Description

This compound is a chemical substance with the molecular formula C19H25N3O2S. It is a complex organic compound that contains several functional groups, including a sulfanyl group and an isoquinolinedione group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a mesitylmethylsulfanyl group attached to a 2-methylpropyl group, which is further attached to an isoquinolinedione group. The exact structure can be determined using spectroscopic techniques such as NMR.

Scientific Research Applications

Radiopharmaceutical Applications

• Use in Positron Emission Tomography (PET):
  • The compound N-Methyl11 C-1-(2-chlorophenyl)-N-(1-methylpropyl)-3-isoquinoline carboxamide [11C]PK11195 is employed as a radiopharmaceutical for in vivo assessment of translocator protein 18 kDa (TSPO) activity using PET. An unusual distribution pattern of this compound in human tissues, characterized by a lack of uptake in tissues typically expressing high levels of TSPO, has been reported, highlighting the compound's potential specificity in imaging studies (Roivainen et al., 2011).

Metabolic and Excretion Studies

• Insight into Drug Metabolism and Excretion:
  • Detailed metabolic pathways and excretion profiles of similar isoquinoline derivatives have been elucidated, providing insights into how these compounds are processed in the human body. For example, studies on compounds like SB-649868 and Almorexant revealed extensive metabolism and predominant excretion via feces, indicating a complex biotransformation and elimination process which may also be relevant to similar compounds (Renzulli et al., 2011; Dingemanse et al., 2013).

Enzymatic Activity and Molecular Interactions

• Exploration of Enzymatic Reactions and Molecular Interactions:
  • Studies have been conducted to understand the sulfation of tetrahydroisoquinoline (TIQ) in human liver and intestinal mucosa. These investigations provide valuable information on the molecular interactions and enzymatic activities involving isoquinoline derivatives, which could be relevant for understanding the behavior of similar compounds in the human body (Pacifici et al., 1997).

Therapeutic and Diagnostic Applications

• Application in Tumor Imaging and Therapeutics:
  • Isoquinoline derivatives have been used as markers in PET imaging to assess cellular proliferation in tumors, offering a non-invasive method to monitor tumor growth and response to therapy. This application underscores the diagnostic and therapeutic potential of isoquinoline derivatives in oncology (Dehdashti et al., 2013).